4-methoxybenzaldehyde (4-amino-5-methyl-4H-1,2,4-triazol-3-yl)hydrazone

• IUPAC Name: 3-N-[(E)-(4-methoxyphenyl)methylideneamino]-5-methyl-1,2,4-triazole-3,4-diamine
• InChI: InChI=1S/C11H14N6O/c1-8-14-16-11(17(8)12)15-13-7-9-3-5-10(18-2)6-4-9/h3-7H,12H2,1-2H3,(H,15,16)/b13-7+
• InChI Key: UYLVNCDUKNEYBR-NTUHNPAUSA-N
• Canonical SMILES: CC1=NN=C(N1N)NN=CC2=CC=C(C=C2)OC
• Isomeric SMILES: CC1=NN=C(N1N)N/N=C/C2=CC=C(C=C2)OC
• Molecular Formula: C11H14N6O
• Molecular Weight: 246.27 g/mol

Description

4-methoxybenzaldehyde (4-amino-5-methyl-4H-1,2,4-triazol-3-yl)hydrazone, also known as MMBTH, is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has shown promising results in various studies, and its unique properties make it a valuable tool for researchers in different fields.

Mechanism of Action

The mechanism of action of 4-methoxybenzaldehyde (4-amino-5-methyl-4H-1,2,4-triazol-3-yl)hydrazone is not fully understood, but it is believed to involve the binding of the compound to metal ions and other molecules in biological systems. This binding can lead to changes in the structure and function of these molecules, which can have various effects on cellular processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-methoxybenzaldehyde (4-amino-5-methyl-4H-1,2,4-triazol-3-yl)hydrazone are still being studied, but it has been shown to have various effects on cellular processes. 4-methoxybenzaldehyde (4-amino-5-methyl-4H-1,2,4-triazol-3-yl)hydrazone has been found to inhibit the growth of cancer cells in vitro and in vivo, and it has also been shown to have anti-inflammatory and antioxidant properties. Additionally, 4-methoxybenzaldehyde (4-amino-5-methyl-4H-1,2,4-triazol-3-yl)hydrazone has been found to affect the expression of various genes and proteins in cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-methoxybenzaldehyde (4-amino-5-methyl-4H-1,2,4-triazol-3-yl)hydrazone in lab experiments is its unique properties, which make it a valuable tool for studying various biological processes. However, there are also some limitations to using 4-methoxybenzaldehyde (4-amino-5-methyl-4H-1,2,4-triazol-3-yl)hydrazone, such as its potential toxicity and the need for specialized equipment and techniques for its synthesis and analysis.

Future Directions

There are many potential future directions for research on 4-methoxybenzaldehyde (4-amino-5-methyl-4H-1,2,4-triazol-3-yl)hydrazone. Some possible areas of study include the development of new metal complexes using 4-methoxybenzaldehyde (4-amino-5-methyl-4H-1,2,4-triazol-3-yl)hydrazone as a ligand, the use of 4-methoxybenzaldehyde (4-amino-5-methyl-4H-1,2,4-triazol-3-yl)hydrazone as a fluorescent probe for the detection of metal ions in living cells, and the further exploration of its potential use in the treatment of cancer and other diseases. Additionally, further studies are needed to fully understand the mechanism of action of 4-methoxybenzaldehyde (4-amino-5-methyl-4H-1,2,4-triazol-3-yl)hydrazone and its effects on cellular processes.

Synthesis Methods

The synthesis of 4-methoxybenzaldehyde (4-amino-5-methyl-4H-1,2,4-triazol-3-yl)hydrazone involves the reaction of 4-methoxybenzaldehyde with hydrazine hydrate and 5-methyl-1H-1,2,4-triazole-3-amine in the presence of acetic acid. The resulting compound is then purified using recrystallization techniques.

Scientific Research Applications

4-methoxybenzaldehyde (4-amino-5-methyl-4H-1,2,4-triazol-3-yl)hydrazone has been found to have various applications in scientific research. It has been used as a ligand for the synthesis of metal complexes, which have been studied for their potential use in catalysis and other applications. 4-methoxybenzaldehyde (4-amino-5-methyl-4H-1,2,4-triazol-3-yl)hydrazone has also been used as a fluorescent probe for the detection of metal ions in biological samples. Additionally, 4-methoxybenzaldehyde (4-amino-5-methyl-4H-1,2,4-triazol-3-yl)hydrazone has been studied for its potential use in the treatment of cancer and other diseases.